N-[[4-Methoxy-2-(trifluoromethyl)phenyl]methyl]but-2-ynamide

• IUPAC Name: N-[[4-methoxy-2-(trifluoromethyl)phenyl]methyl]but-2-ynamide
• InChI: InChI=1S/C13H12F3NO2/c1-3-4-12(18)17-8-9-5-6-10(19-2)7-11(9)13(14,15)16/h5-7H,8H2,1-2H3,(H,17,18)
• InChI Key: BVIPGFQOHVIBGV-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=C(C=C(C=C1)OC)C(F)(F)F
• Molecular Formula: C13H12F3NO2
• Molecular Weight: 271.23 g/mol

Description

“N-[[4-Methoxy-2-(trifluoromethyl)phenyl]methyl]but-2-ynamide” is a chemical compound. It contains a trifluoromethyl group, which is a functional group with the formula -CF3. This group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom with a fluorine atom. The compound also contains a methoxy group and a phenyl group.

Synthesis Analysis

Trifluoromethyl ketones (TFMKs) are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons. Various methods exist to introduce this functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trifluoromethyl ethers and trifluoromethyl aromatics are converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride.

Molecular Structure Analysis

The trifluoromethyl group in the compound has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Chemical Reactions Analysis

The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation.

Physical And Chemical Properties Analysis

The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine. For this reason, trifluoromethyl-substituted compounds are often strong acids. Conversely, the trifluoromethyl group lowers the basicity of compounds.

Future Directions

Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.